Cas no 902518-40-5 (3-Fluoro-2-(thiomethyl)pyridine)

• Product Name: 3-Fluoro-2-(thiomethyl)pyridine
• CAS No: 902518-40-5
• MF: C₆H₆FNS
• MW: 143.181943416595
• CID: 3161781
• PubChem ID: 74890642
• Update Time: 2025-06-09

3-Fluoro-2-(thiomethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2-(methylsulfanyl)pyridine
• 3-fluoropyridine-2-thialdehyde
• 3-Fluoro-2-(thioMethyl)pyridine
• 902518-40-5
• MFCD21365088
• Pyridine, 3-fluoro-2-(methylthio)-
• SCHEMBL24645057
• 3-fluoro-2-methylsulfanylpyridine
• 3-Fluoro-2-(thiomethyl)pyridine

• Inchi： 1S/C6H6FNS/c1-9-6-5(7)3-2-4-8-6/h2-4H,1H3
• InChI Key： KFLPTZOTWBOYPT-UHFFFAOYSA-N
• SMILES： S(C)C1C(=CC=CN=1)F

Computed Properties

• Exact Mass: 143.02049853g/mol
• Monoisotopic Mass: 143.02049853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 89.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 3-Fluoro-2-(thiomethyl)pyridine

3-Fluoro-2-(thiomethyl)pyridine (CAS No. 902518-40-5): A Comprehensive Overview

3-Fluoro-2-(thiomethyl)pyridine, also known by its CAS registry number CAS No. 902518-40-5, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the pyridine family, which is a six-membered ring containing one nitrogen atom. The presence of a fluorine atom at the 3-position and a thiomethyl group (-SCH3) at the 2-position imparts unique electronic and structural properties to this molecule, making it a valuable substrate for various applications.

The synthesis of 3-Fluoro-2-(thiomethyl)pyridine typically involves multi-step processes, often starting from pyridine derivatives. One common approach is the nucleophilic substitution reaction, where the thiomethyl group is introduced via a sulfur nucleophile. The fluorination step is usually carried out using electrophilic fluorination agents or through metal-catalyzed fluorination methods. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint and improving yield.

3-Fluoro-2-(thiomethyl)pyridine exhibits interesting electronic properties due to the electron-withdrawing nature of the fluorine atom and the electron-donating thiomethyl group. These opposing effects create a balance that can be exploited in various chemical reactions. For instance, the compound has been used as a building block in the synthesis of bioactive molecules, particularly in drug discovery programs targeting cancer, inflammation, and neurodegenerative diseases.

Recent studies have highlighted the potential of 3-Fluoro-2-(thiomethyl)pyridine in materials science. Its ability to form coordination complexes with transition metals has led to its use in designing novel catalysts for organic transformations. Additionally, researchers have explored its application in the development of functional materials, such as conductive polymers and sensors, due to its unique electronic properties.

In terms of biological activity, 3-Fluoro-2-(thiomethyl)pyridine has shown promising results in preclinical studies. It has demonstrated selective inhibition against certain enzymes involved in disease pathways, making it a potential lead compound for drug development. Furthermore, its sulfur-containing group contributes to its bioavailability and stability in biological systems.

The environmental impact of CAS No. 902518-40-5 has also been a topic of interest. Studies on its degradation pathways under various conditions have provided insights into its persistence in different ecosystems. Researchers have found that under aerobic conditions, the compound undergoes rapid oxidation, leading to its breakdown into less harmful byproducts.

In conclusion, 3-Fluoro-2-(thiomethyl)pyridine (CAS No. 902518-40-5) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and properties make it an attractive candidate for further research and development in areas such as drug discovery, catalysis, and materials science.